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(2-Nitrophenyl)(3-

nitrophenyl)methanone

Cat. No.: B11852003

Get Quote

The benzophenone framework is a ubiquitous structural motif in medicinal chemistry, with its

derivatives exhibiting a wide range of biological activities, including anticancer, anti-

inflammatory, and antimicrobial effects.[1] Nitroaromatic compounds, on the other hand, are a

critical class of industrial chemicals used in the synthesis of dyes, polymers, pesticides, and

explosives.[2] The combination of these two pharmacologically and synthetically important

moieties in 2,3'-Dinitrobenzophenone presents a molecule with potential as a versatile building

block in organic synthesis and drug discovery. The nitro groups, being strong electron-

withdrawing groups, significantly influence the reactivity of the aromatic rings and can be

readily transformed into other functional groups, such as amines, which are pivotal in many

biologically active molecules.

This guide will delve into the known chemical identifiers of 2,3'-Dinitrobenzophenone, provide a

general protocol for its synthesis, discuss its potential applications based on its chemical

structure, and offer a thorough overview of its safety and handling, based on data from closely

related compounds.
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Chemical Identifiers and Physicochemical
Properties
The unambiguous identification of a chemical compound is paramount for research and

development. Below is a compilation of the key chemical identifiers for 2,3'-

Dinitrobenzophenone, with its primary identifier being the PubChem Compound Identification

(CID) number.

Identifier Type Value Source

PubChem CID 23447188 PubChem[3]

IUPAC Name
(2,3-dinitrophenyl)

(phenyl)methanone
PubChem[3]

Molecular Formula C₁₃H₈N₂O₅ PubChem[3]

Molecular Weight 272.21 g/mol PubChem[3]

Canonical SMILES
C1=CC=C(C=C1)C(=O)C2=C(

C(=CC=C2)[O-])[O-]
PubChem[3]

InChI

InChI=1S/C13H8N2O5/c16-

13(9-5-2-1-3-6-9)10-7-4-8-

11(14(17)18)12(10)15(19)20/h

1-8H

PubChem[3]

InChIKey
WFSDXXBNBWRUNB-

UHFFFAOYSA-N
PubChem[3]

A summary of the computed physicochemical properties of 2,3'-Dinitrobenzophenone is

provided in the table below. These properties are crucial for understanding its behavior in

various chemical and biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11852003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

XLogP3 2.9 PubChem[3]

Hydrogen Bond Donor Count 0 PubChem[3]

Hydrogen Bond Acceptor

Count
5 PubChem[3]

Rotatable Bond Count 2 PubChem[3]

Exact Mass 272.04332136 PubChem[3]

Monoisotopic Mass 272.04332136 PubChem[3]

Topological Polar Surface Area 109 Å² PubChem[3]

Heavy Atom Count 20 PubChem[3]

Synthesis and Purification
A specific, high-yield synthesis protocol for 2,3'-Dinitrobenzophenone is not readily available in

the peer-reviewed literature. However, the general and most common method for the synthesis

of dinitrobenzophenones is through the electrophilic nitration of benzophenone.[4] This reaction

typically involves the use of a nitrating agent, such as a mixture of concentrated nitric acid and

sulfuric acid, or fuming nitric acid in oleum.[4][5]

General Experimental Protocol for Nitration of
Benzophenone
Disclaimer: This is a general protocol and has not been optimized for the specific synthesis of

2,3'-Dinitrobenzophenone. The reaction will likely produce a mixture of isomers that will require

separation.

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a thermometer, add benzophenone to oleum (sulfuric acid containing sulfur

trioxide) while maintaining the temperature between 10-20°C.[5]

Preparation of Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture by

adding 90% nitric acid to oleum while cooling in an ice bath to maintain a temperature of 10-
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15°C.[5]

Nitration Reaction: Slowly add the nitrating mixture to the benzophenone solution via the

dropping funnel, ensuring the reaction temperature is maintained between 10-15°C.[5]

Reaction Completion and Work-up: After the addition is complete, allow the reaction mixture

to warm to room temperature and stir for a designated period (e.g., 30 minutes).[5] Pour the

reaction mixture over crushed ice to precipitate the crude product.

Purification: The crude product, which will be a mixture of dinitrobenzophenone isomers, can

be purified by techniques such as recrystallization from a suitable solvent (e.g., ethanol) or

by column chromatography.[4]

Benzophenone

Reaction Vessel
(10-20°C)

1. Dissolution

Nitrating Mixture
(HNO₃/H₂SO₄/Oleum)

2. Slow Addition

Crude Dinitrobenzophenone
(Mixture of Isomers)

3. Quenching on Ice Purification
(Crystallization/

Chromatography)

4. Isolation 2,3'-Dinitrobenzophenone
(and other isomers)

5. Separation

Click to download full resolution via product page

A general workflow for the synthesis of dinitrobenzophenones.

Potential Applications in Research and Drug
Development
While there are no specific applications of 2,3'-Dinitrobenzophenone reported in the literature,

its chemical structure suggests several potential uses as a chemical intermediate in the

synthesis of novel compounds for drug discovery. The benzophenone core is a known

pharmacophore, and the two nitro groups can be readily converted to other functional groups.

The most common and synthetically useful transformation of nitroaromatic compounds is their

reduction to the corresponding anilines. This can be achieved using a variety of reducing

agents, such as tin(II) chloride, sodium dithionite, or catalytic hydrogenation. The resulting

aminobenzophenones can then serve as starting materials for the synthesis of a wide range of
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heterocyclic compounds or for the introduction of other functionalities through reactions such

as acylation, alkylation, or diazotization.

2,3'-Dinitrobenzophenone Reduction
[e.g., SnCl₂, H₂/Pd-C]

Key Transformation 2,3'-Diaminobenzophenone
(and isomers)

Further Synthetic
Modifications

(e.g., Heterocycle formation,
Amide coupling)

Potential Bioactive
Molecules

Click to download full resolution via product page

Potential synthetic utility of 2,3'-Dinitrobenzophenone.

Spectroscopic Characterization (Predicted)
Experimental spectroscopic data for 2,3'-Dinitrobenzophenone are not readily available.

However, based on its structure, we can predict the key features of its NMR and IR spectra.

¹H NMR Spectroscopy (Predicted): The proton NMR spectrum is expected to be complex due

to the unsymmetrical nature of the molecule.

Aromatic Protons: Multiple signals are expected in the aromatic region (approximately 7.0-

8.5 ppm). The protons on the dinitrophenyl ring will be shifted downfield due to the strong

electron-withdrawing effect of the two nitro groups. The protons ortho to the nitro groups will

likely appear as the most downfield signals.

Integration: The integration of the aromatic signals should correspond to 8 protons in total.

¹³C NMR Spectroscopy (Predicted):

Carbonyl Carbon: A signal corresponding to the ketone carbonyl carbon is expected in the

downfield region of the spectrum, typically around 190-200 ppm.

Aromatic Carbons: Multiple signals for the aromatic carbons will be present between

approximately 120-150 ppm. The carbons directly attached to the nitro groups will be

significantly deshielded and appear at the lower end of this range.
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Infrared (IR) Spectroscopy (Predicted):

C=O Stretch: A strong absorption band characteristic of the ketone carbonyl group is

expected around 1650-1680 cm⁻¹.

N-O Stretches: Strong, characteristic absorption bands for the nitro groups will be present.

The asymmetric stretch typically appears around 1520-1560 cm⁻¹, and the symmetric stretch

appears around 1345-1385 cm⁻¹.

Aromatic C-H and C=C Stretches: Absorptions for aromatic C-H stretching will be observed

above 3000 cm⁻¹, and aromatic C=C stretching bands will appear in the 1400-1600 cm⁻¹

region.

Safety and Handling
Specific toxicity data for 2,3'-Dinitrobenzophenone is not available. Therefore, it is crucial to

handle this compound with the utmost care, assuming it possesses hazards similar to other

nitroaromatic compounds. Nitroaromatic compounds are known to be toxic and are readily

absorbed through the skin.[6] Many are also considered mutagenic or carcinogenic.[2]

General Hazards of Nitroaromatic Compounds:
Toxicity: Can be toxic if swallowed, inhaled, or absorbed through the skin.[2]

Irritation: May cause skin, eye, and respiratory tract irritation.[7]

Chronic Effects: Prolonged or repeated exposure may cause damage to organs.

Explosive Potential: Some nitroaromatic compounds can be explosive, especially when

heated or subjected to shock.[8]

Recommended Handling Precautions:
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.
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Eye Protection: Use chemical safety goggles or a face shield.[7]

Lab Coat: A flame-resistant lab coat is recommended.

Hygiene: Avoid breathing dust. Wash hands thoroughly after handling.[7]

Storage and Disposal:
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

heat and incompatible materials.[7]

Disposal: Dispose of waste in accordance with local, regional, and national regulations.[8]

Hazard Statement (for
related compounds)

GHS Classification Source

Fatal if swallowed, in contact

with skin or if inhaled

Acute Toxicity (Oral, Dermal,

Inhalation)
Sigma-Aldrich

May cause damage to organs

through prolonged or repeated

exposure

Specific Target Organ Toxicity

(Repeated Exposure)
Sigma-Aldrich

Causes skin irritation Skin Corrosion/Irritation Thermo Fisher Scientific[7]

Causes serious eye irritation
Serious Eye Damage/Eye

Irritation
Thermo Fisher Scientific[7]

May cause respiratory irritation
Specific Target Organ Toxicity

(Single Exposure)
Thermo Fisher Scientific[7]

Conclusion
2,3'-Dinitrobenzophenone is a chemical compound with a well-defined structure and a range of

predictable properties. While specific experimental data on its synthesis and applications are

currently limited, its chemical nature as a dinitro-substituted benzophenone suggests significant

potential as a versatile intermediate in organic synthesis, particularly for the development of

novel, biologically active molecules. The general methods for the synthesis of

dinitrobenzophenones and the reactivity of the nitro and ketone functional groups provide a
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solid foundation for its further exploration. Due to the inherent hazards associated with

nitroaromatic compounds, strict safety precautions must be observed when handling this

substance. Further research into the specific synthesis and reactivity of 2,3'-

Dinitrobenzophenone is warranted to fully unlock its potential in medicinal chemistry and

materials science.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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